Cas no 84573-33-1 ((-)-Quinocarcin)

• Product Name: (-)-Quinocarcin
• CAS No: 84573-33-1
• MF: C₂₀H₂₆N₂O₄
• MW: 358.431445598602
• CID: 1825418
• PubChem ID: 158486
• Update Time: 2025-11-07

(-)-Quinocarcin Chemical and Physical Properties

Names and Identifiers

• (2aR,3S,5R,6R,6aS,11bR)-11-methoxy-12-methyl-2a,3,4,5,6,6a,7,11b-octahydro-1H-3,6-epimino-2-oxa-11c-azanaphtho[1,2,3-cd]azulene-5-carboxylic acid
• Antibiotic DC 52
• (2aR)-11-Methoxy-12-methyl-3β,6β-epimino-2aβ,3,4,5,6,6aβ,7,11bβ-octahydro-2-oxa-11c-aza-1H-naphtho[1,2,3-cd]azulene-5β-carboxylic acid
• Quinocarmycin
• (-)-Quinocarcin
• CHEMBL508248
• D 52
• D-52
• Isoquinocarcin
• DC-52
• DC 52
• DTXSID501004854
• (1S,2R,3R,5S,6R,9R)-11-methoxy-18-methyl-7-oxa-17,18-diazapentacyclo[7.7.1.12,5.06,17.010,15]octadeca-10(15),11,13-triene-3-carboxylic acid
• KW 2152
• 3,6-Imino-1H-2-oxa-11c-azanaphth(1,2,3-cd)azulene-5-carboxylic acid, 2a,3,4,5,6,6a,7,11b-octahydro-11-methoxy-12-methyl-, (2a-alpha,3-alpha,5-alpha,6-alpha,6a-alpha,11b-alpha)-, (-)-
• 11-Methoxy-12-methyl-2a,3,4,5,6,6a,7,11b-octahydro-1H-3,6-epimino-2-oxa-11c-azanaphtho[1,2,3-cd]azulene-5-carboxylic acid
• CHEBI:218685
• 84573-33-1
• Quinocarcin
• Antibiotic DC-52 citrate
• 3,6-Imino-1H-2-oxa-11c-azanaphth[1,2,3-cd]azulene- 5-carboxylic acid, 2a,3,4,5,6,6a,7,11b-octahydro- 11-methoxy-12-methyl-, (2a-.alpha.,3-.alpha.,5-.alpha., 6-.alpha.,6a-.alpha.,11b-.alpha.)-(-)-, 2-hydroxy-1,2,3- propanetricarboxylate (1:1) (salt)
• Quinocarcinomycin monocitrate

• Inchi： 1S/C20H26N2O4/c1-19-9-11-6-5-7-14(25-4)15(11)20(2)10-26-17(22(19)20)13-8-12(18(23)24)16(19)21(13)3/h5-7,12-13,16-17H,8-10H2,1-4H3,(H,23,24)/t12-,13+,16-,17-,19+,20+/m1/s1
• InChI Key： OXRFEVHLAOHXCK-NBDFASIVSA-N
• SMILES： [C@]12(C)CC3=C(C(OC)=CC=C3)[C@]3(C)CO[C@]([H])([C@]4([H])C[C@@H](C(=O)O)[C@@]1([H])N4C)N23

Computed Properties

• Exact Mass: 330.15795719g/mol
• Monoisotopic Mass: 330.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on (-)-Quinocarcin

Exploring (-)-Quinocarcin (CAS No. 84573-33-1): A Potent Natural Product with Therapeutic Potential

(-)-Quinocarcin (CAS No. 84573-33-1) is a naturally occurring alkaloid compound derived from Streptomyces bacteria, renowned for its unique structural features and promising biological activities. This molecule belongs to the tetrahydroisoquinoline family and has garnered significant attention in medicinal chemistry due to its antitumor and antibacterial properties. Researchers are particularly intrigued by its DNA-binding mechanism, which distinguishes it from conventional chemotherapeutic agents.

In recent years, the scientific community has intensified efforts to explore natural product-derived therapeutics, aligning with the growing demand for eco-friendly drug discovery. (-)-Quinocarcin exemplifies this trend, as its complex structure offers a template for designing novel small-molecule inhibitors. The compound's stereospecificity (note the "(-)" designation) is critical for its bioactivity, a hot topic in chiral drug development discussions.

The biosynthesis pathway of (-)-Quinocarcin involves fascinating enzymatic transformations, including P450-catalyzed oxidative reactions – a subject frequently searched in biocatalysis and synthetic biology forums. Its mode of action involves selective alkylation of DNA at specific sequences, making it a valuable probe for studying gene regulation mechanisms. This property has sparked interest in developing targeted cancer therapies with reduced side effects.

From a pharmaceutical perspective, (-)-Quinocarcin presents both opportunities and challenges. Its low natural abundance has driven innovations in total synthesis strategies, with several research groups publishing asymmetric synthesis routes – a popular search term among organic chemists. The compound's pharmacophore has inspired derivatives with improved bioavailability, addressing a key concern in drug optimization studies.

Recent computational studies utilizing molecular docking and QSAR modeling (frequently searched techniques) have provided deeper insights into (-)-Quinocarcin's interactions with biological targets. These in silico approaches complement traditional laboratory work, reflecting the current digital transformation in drug discovery. Additionally, the compound's potential as a chemical biology tool makes it relevant to researchers investigating epigenetic modulation.

Quality control of (-)-Quinocarcin requires advanced analytical techniques like HPLC and LC-MS, topics consistently trending in pharmaceutical analysis communities. The compound's stability profile under various conditions is another area of active investigation, particularly for researchers developing formulation strategies for sensitive bioactive molecules.

As the scientific community moves toward precision medicine, compounds like (-)-Quinocarcin offer valuable insights into structure-activity relationships (SAR). Its study contributes to broader discussions about natural product revival in drug discovery – a counterpoint to purely synthetic approaches. With ongoing research into its molecular targets and potential combination therapies, (-)-Quinocarcin remains a compelling subject at the intersection of chemistry, biology, and medicine.